Cas no 4151-24-0 (1,4-bis(dibutylphosphoryloxy)butane)

1,4-bis(dibutylphosphoryloxy)butane structure
4151-24-0 structure
Product name:1,4-bis(dibutylphosphoryloxy)butane
CAS No:4151-24-0
MF:C20H44O4P2
MW:410.50856
CID:1513270
PubChem ID:255788

1,4-bis(dibutylphosphoryloxy)butane Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(dibutylphosphoryloxy)butane
    • butane-1,4-diyl bis[dibutyl(phosphinate)]
    • NSC81558
    • AC1L5T6L
    • AC1Q6T2O
    • CTK4I4939
    • AR-1I1001
    • NSC-81558
    • AG-K-15959
    • butane-1,4-diyl bis[dibutyl(phosphinate)]; NSC81558; AC1L5T6L; AC1Q6T2O; CTK4I4939; AR-1I1001; NSC-81558; AG-K-15959;
    • SCHEMBL5486817
    • 4151-24-0
    • DTXSID90292311
    • Inchi: InChI=1S/C20H44O4P2/c1-5-9-17-25(21,18-10-6-2)23-15-13-14-16-24-26(22,19-11-7-3)20-12-8-4/h5-20H2,1-4H3
    • InChI Key: TWWFLTQOKGFFPJ-UHFFFAOYSA-N
    • SMILES: CCCCP(=O)(CCCC)OCCCCOP(=O)(CCCC)CCCC

Computed Properties

  • Exact Mass: 410.27172
  • Monoisotopic Mass: 410.271
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 19
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 4.3

Experimental Properties

  • Density: 0.978
  • Boiling Point: 486.5°C at 760 mmHg
  • Flash Point: 261.2°C
  • Refractive Index: 1.446
  • PSA: 52.6
  • LogP: 7.55640

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